5-chloro-2-methoxy-N-(2-nitrophenyl)benzamide

• IUPAC Name: 5-chloro-2-methoxy-N-(2-nitrophenyl)benzamide
• InChI: InChI=1S/C14H11ClN2O4/c1-21-13-7-6-9(15)8-10(13)14(18)16-11-4-2-3-5-12(11)17(19)20/h2-8H,1H3,(H,16,18)
• InChI Key: JTWMTDBICCTSQQ-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)Cl)C(=O)NC2=CC=CC=C2[N+](=O)[O-]
• Molecular Formula: C14H11ClN2O4
• Molecular Weight: 306.70 g/mol

Description

5-chloro-2-methoxy-N-(2-nitrophenyl)benzamide, also known as CNB-001, is a synthetic compound that has shown potential for its neuroprotective properties. It has been studied extensively for its ability to protect neurons against various neurodegenerative diseases and injuries.

Mechanism of Action

The exact mechanism of action of 5-chloro-2-methoxy-N-(2-nitrophenyl)benzamide is not fully understood. However, it is believed to work by reducing oxidative stress and inflammation in the brain. This compound has been shown to increase the levels of antioxidants in the brain, which can help protect neurons against damage caused by oxidative stress. It has also been shown to reduce the levels of pro-inflammatory cytokines, which can cause inflammation in the brain.
Biochemical and Physiological Effects
This compound has been shown to have various biochemical and physiological effects. It has been shown to increase the levels of brain-derived neurotrophic factor (BDNF), which is a protein that promotes the growth and survival of neurons. This compound has also been shown to increase the levels of acetylcholine, which is a neurotransmitter that is important for memory and learning.

Advantages and Limitations for Lab Experiments

One advantage of using 5-chloro-2-methoxy-N-(2-nitrophenyl)benzamide in lab experiments is that it has been shown to be safe and well-tolerated in animal studies. It has also been shown to have a long half-life, which means that it can remain in the body for a longer period of time. However, one limitation of using this compound in lab experiments is that it is a relatively new compound, and more research is needed to fully understand its effects.

Future Directions

There are several future directions for research on 5-chloro-2-methoxy-N-(2-nitrophenyl)benzamide. One area of research is to further investigate its neuroprotective properties and its potential use in the treatment of neurodegenerative diseases and injuries. Another area of research is to investigate its potential use in the treatment of depression and anxiety disorders. Additionally, more research is needed to fully understand the mechanism of action of this compound and its effects on various neurotransmitters and proteins in the brain.

Synthesis Methods

5-chloro-2-methoxy-N-(2-nitrophenyl)benzamide is synthesized through a series of chemical reactions. The first step involves the synthesis of 2-nitroaniline from nitrobenzene. This is followed by the synthesis of 5-chloro-2-methoxybenzoic acid from 2-methoxybenzoic acid. The final step involves the reaction of 2-nitroaniline and 5-chloro-2-methoxybenzoic acid to form this compound.

Scientific Research Applications

5-chloro-2-methoxy-N-(2-nitrophenyl)benzamide has been studied extensively for its neuroprotective properties. It has been shown to protect neurons against various neurodegenerative diseases and injuries, such as Alzheimer's disease, Parkinson's disease, traumatic brain injury, and stroke. This compound has also been studied for its potential use in the treatment of depression and anxiety disorders.